Cas no 1849618-28-5 (Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio)-)

• Product Name: Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio)-
• CAS No: 1849618-28-5
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5283729
• Update Time: 2025-06-28

Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio)-

• Inchi： 1S/C8H17NOS/c1-11-8(4-2-5-8)7(10)3-6-9/h7,10H,2-6,9H2,1H3
• InChI Key： XEZPIURHBDTRJT-UHFFFAOYSA-N
• SMILES： C(C1(CCC1)SC)(O)CCN

Additional information on Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio)-

Introduction to Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) (CAS No. 1849618-28-5)

Cyclobutanemethanol, specifically the compound with the chemical name α-(2-aminoethyl)-1-(methylthio)-cyclobutanemethanol, identified by its CAS number CAS No. 1849618-28-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of cyclic ethers that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) features a cyclobutane ring substituted with a hydroxymethyl group at the α-position and a methylthio group at the 1-position, connected to an aminoethyl chain. This unique arrangement imparts specific steric and electronic properties that make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) have been explored for their potential in modulating enzyme activities and interacting with biological targets. For instance, studies have suggested that the presence of the aminoethyl side chain can enhance binding affinity to certain protein receptors, making it a promising candidate for drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The cyclobutane core provides a rigid framework that can be easily functionalized, allowing chemists to tailor its properties for specific applications. Researchers have utilized this flexibility to develop derivatives with enhanced pharmacological profiles. For example, modifications at the hydroxymethyl and methylthio positions have led to compounds with improved solubility and metabolic stability, which are crucial factors for drug efficacy and safety.

The synthesis of Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve yield but also enable the introduction of complex functional groups with high selectivity.

Recent advancements in computational chemistry have further enhanced the understanding of the biological behavior of this compound. Molecular modeling studies have been instrumental in predicting how Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) interacts with biological targets at the atomic level. These insights have guided experimental efforts and accelerated the discovery process by identifying key structural features that contribute to its biological activity.

In addition to its potential as a drug candidate, Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) has shown promise in materials science applications. Its unique structural motifs make it a suitable candidate for designing polymers and supramolecular assemblies with tailored properties. For instance, researchers have explored its use in creating stimuli-responsive materials that can undergo reversible conformational changes upon exposure to external stimuli such as light or pH changes.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. These findings are encouraging for its development into a therapeutic agent, as good ADME profiles are often indicative of clinical success.

The role of this compound in medicinal chemistry extends beyond simple inhibition or modulation of biological pathways. It has been explored as a building block for more complex molecules designed to interact with multiple targets simultaneously. Such multitarget drugs are gaining traction due to their ability to address complex diseases more effectively than single-target agents.

The future directions for research on Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) include further optimization of its pharmacological properties through structure-activity relationship (SAR) studies. By systematically varying different functional groups within its structure, researchers aim to identify derivatives with enhanced potency and selectivity for specific therapeutic applications.

In conclusion, Cyclobutanemethanol, α-(2-aminoethyl)-1-(methylthio) (CAS No. 1849618-28-5) represents a fascinating molecule with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and versatile chemical properties make it an attractive scaffold for drug discovery and materials science applications. As research continues to uncover new ways to harness its potential, this compound is poised to play an important role in addressing some of today's most challenging medical needs.